Cas no 1248164-43-3 (2-(2,2-diethoxyacetyl)cyclopentan-1-one)

• Product Name: 2-(2,2-diethoxyacetyl)cyclopentan-1-one
• CAS No: 1248164-43-3
• Molecular Formula: C₁₁H₁₈O₄
• Molecular Weight: 214.258224010468
• CID: 5857477
• PubChem ID: 62114013

2-(2,2-diethoxyacetyl)cyclopentan-1-one Properties

Names and Identifiers

• Cyclopentanone, 2-(2,2-diethoxyacetyl)-
• 2-(2,2-Diethoxyacetyl)cyclopentan-1-one
• AKOS011393959
• EN300-1126747
• 1248164-43-3
• CS-0348330

• InChIKey： CKUODPVSYILWAK-UHFFFAOYSA-N
• Inchi： 1S/C11H18O4/c1-3-14-11(15-4-2)10(13)8-6-5-7-9(8)12/h8,11H,3-7H2,1-2H3
• SMILES： C1(=O)CCCC1C(C(OCC)OCC)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 214.12050905g/mol
• Heavy Atom Count: 15
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 336.0±37.0 °C(Predicted)
• pka: 9.76±0.20(Predicted)
• Density: 1.095±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds